Cas no 951884-61-0 (N-Cyclopropyl 3-bromo-5-trifluoromethylbenzenesulfonamide)

• Product Name: N-Cyclopropyl 3-bromo-5-trifluoromethylbenzenesulfonamide
• CAS No: 951884-61-0
• MF: C₁₀H₉BrF₃NO₂S
• MW: 344.148171186447
• MDL: MFCD09801015
• CID: 856898
• PubChem ID: 26986221
• Update Time: 2025-04-19

N-Cyclopropyl 3-bromo-5-trifluoromethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclopropyl-5-(trifluoromethyl)benzenesulfonamide
• N-Cyclopropyl 3-bromo-5-trifluoromethylbenzenesulfonamide
• 3-Bromo-N-cyclopropyl-5-(trifluoromethyl)-benzenesulfonamide
• PC8108
• SB82782
• N-Cyclopropyl 3-bromo-5-(trifluoromethyl)benzenesulfonamide
• 3-Bromo-N-cyclopropyl-5-(trifluoromethyl)benzene-1-sulfonamide
• BS-24839
• ;N-Cyclopropyl 3-bromo-5-trifluoromethylbenzenesulfonamide
• 3-Bromo-N-cyclopropyl-5-trifluoromethyl-benzenesulfonamide
• AKOS015834316
• C10H9BrF3NO2S
• 3-Bromo-5-(N-cyclopropylsulphamoyl)benzotrifluoride
• MFCD09801015
• CS-0205724
• 951884-61-0
• DTXSID70650516
• A859167
• SCHEMBL3405272
• DB-371497
• N-CYCLOPROPYL-3-BROMO-5-TRIFLUOROMETHYLBENZENESULFONAMIDE

• MDL： MFCD09801015
• Inchi： 1S/C10H9BrF3NO2S/c11-7-3-6(10(12,13)14)4-9(5-7)18(16,17)15-8-1-2-8/h3-5,8,15H,1-2H2
• InChI Key： KXRRBDGSHXCGIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 342.94900
• Monoisotopic Mass: 342.94895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.38030